Cas no 682803-52-7 (3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid)

• Product Name: 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid
• CAS No: 682803-52-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 969839
• PubChem ID: 16641994
• Update Time: 2025-10-29

3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-HYDROXY-NAPHTHALEN-1-YL)-PROPIONIC ACID
• 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid
• 3-AMINO-3-(2-HYDROXY-NAPHTHALEN-1-YL)-PROPANOIC ACID
• 682803-52-7
• AKOS002674701
• EN300-1848891
• DTXSID10586446

• MDL： MFCD03002425
• Inchi： 1S/C13H13NO3/c14-10(7-12(16)17)13-9-4-2-1-3-8(9)5-6-11(13)15/h1-6,10,15H,7,14H2,(H,16,17)
• InChI Key： VBNMPXYZUSONDP-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 2.72020

Additional information on 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid

Introduction to 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid (CAS No. 682803-52-7) and Its Emerging Applications in Chemical Biology

3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 682803-52-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a combination of an amino group, a propanoic acid moiety, and a hydroxyl-substituted naphthalene ring, presents a versatile scaffold for the development of novel bioactive agents. The presence of both polar and aromatic functional groups makes it a promising candidate for interactions with biological targets, thereby opening avenues for therapeutic applications.

The naphthalen-1-yl moiety in 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid contributes to its ability to engage in π-stacking interactions with biomolecules, a feature that has been exploited in the design of kinase inhibitors and other small-molecule drugs. Recent studies have highlighted the potential of this scaffold in modulating enzyme activity, particularly in the context of protein-protein interactions. The hydroxyl group on the naphthalene ring further enhances its solubility and bioavailability, making it an attractive candidate for drug-like properties.

One of the most compelling aspects of 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid is its versatility in medicinal chemistry. Researchers have leveraged this compound as a building block for synthesizing derivatives with enhanced binding affinity and selectivity. For instance, modifications at the amino and carboxylic acid positions have led to the development of potent inhibitors targeting various therapeutic pathways. The compound’s ability to serve as a precursor for structure-based drug design underscores its importance in modern pharmaceutical research.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid in treating inflammatory and degenerative diseases. Preclinical studies have demonstrated its efficacy in modulating inflammatory cytokine production and reducing oxidative stress, suggesting its therapeutic relevance in conditions such as arthritis and neurodegeneration. The compound’s dual functionality—both as an inhibitor and a substrate—makes it particularly valuable for developing multifaceted therapeutic strategies.

The synthesis of 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid presents an interesting challenge due to the need for precise functionalization of the naphthalene ring while maintaining regioselectivity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient access to this compound. These advancements not only facilitate its production but also allow for rapid screening of analogues with improved pharmacological profiles.

Another area where 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid has shown promise is in the field of biomaterials. Its ability to form stable complexes with nucleic acids and proteins has led to investigations into its use as a contrast agent for magnetic resonance imaging (MRI). Additionally, the compound’s hydrophilic nature makes it suitable for formulation into drug delivery systems, enhancing bioavailability and targeted release profiles.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for derivatives of 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid. By leveraging large datasets and predictive models, researchers can identify promising scaffolds with minimal experimental screening. This approach not only reduces costs but also accelerates the transition from bench to bedside, ensuring that compounds like 682803-52-7 are rapidly translated into clinical applications.

Looking ahead, the future prospects for 3-amino-3-(2-hydroxynaphthalen-1-yl)propanoic acid are bright, with ongoing research focused on expanding its therapeutic applications and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to realize these goals. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.